Cas no 2228247-72-9 (tert-butyl N-(3-methoxy-1-oxopentan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-methoxy-1-oxopentan-2-yl)carbamate
• CAS No: 2228247-72-9
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 6415475
• PubChem ID: 165733463
• Update Time: 2025-06-08

tert-butyl N-(3-methoxy-1-oxopentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-methoxy-1-oxopentan-2-yl)carbamate
• 2228247-72-9
• EN300-1886093

• Inchi： 1S/C11H21NO4/c1-6-9(15-5)8(7-13)12-10(14)16-11(2,3)4/h7-9H,6H2,1-5H3,(H,12,14)
• InChI Key： FVGVYQUPVYZZNJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-(3-methoxy-1-oxopentan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-methoxy-1-oxopentan-2-yl)carbamate (CAS No. 2228247-72-9)

tert-butyl N-(3-methoxy-1-oxopentan-2-yl)carbamate, with the CAS number 2228247-72-9, is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound belongs to the class of carbamate esters, which are known for their versatility in synthetic chemistry. The presence of both tert-butyl and methoxy functional groups enhances its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules. Researchers often explore its applications in peptide synthesis, drug discovery, and medicinal chemistry, where its unique properties facilitate the development of novel therapeutic agents.

In recent years, the demand for high-purity chemical intermediates like tert-butyl N-(3-methoxy-1-oxopentan-2-yl)carbamate has surged, driven by advancements in biotechnology and pharmaceutical manufacturing. This compound is particularly relevant in the context of green chemistry, as scientists seek eco-friendly alternatives for traditional synthetic routes. Its low toxicity profile and compatibility with sustainable solvents align with the growing emphasis on environmentally benign processes. Additionally, its role in asymmetric synthesis has garnered attention, as it enables the production of enantiomerically pure compounds, a critical requirement in modern drug development.

The structural features of tert-butyl N-(3-methoxy-1-oxopentan-2-yl)carbamate (CAS 2228247-72-9) contribute to its utility in proteomics research and bioconjugation. The carbamate moiety serves as a protective group for amines, while the ketone functionality allows for further derivatization. This dual reactivity makes it a preferred choice for designing targeted drug delivery systems and biomolecular probes. Furthermore, its application in click chemistry has been explored, leveraging its ability to form stable linkages under mild conditions, a trend increasingly adopted in bioorthogonal chemistry.

From a commercial perspective, tert-butyl N-(3-methoxy-1-oxopentan-2-yl)carbamate is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Quality control measures, such as HPLC and NMR spectroscopy, ensure its purity and consistency, addressing the stringent requirements of GMP-compliant production. The compound's shelf life and storage conditions are also critical considerations, with recommendations to store it in a cool, dry environment to prevent degradation. These factors underscore its importance in high-value chemical applications.

Emerging trends in personalized medicine and precision therapeutics have further highlighted the significance of tert-butyl N-(3-methoxy-1-oxopentan-2-yl)carbamate. Its role in synthesizing small-molecule inhibitors and biologically active scaffolds aligns with the industry's shift toward tailored treatments. Moreover, its compatibility with automated synthesis platforms positions it as a key component in high-throughput screening workflows, accelerating the discovery of next-generation therapeutics. As the scientific community continues to explore its potential, this compound remains at the forefront of innovative chemical research.

In summary, tert-butyl N-(3-methoxy-1-oxopentan-2-yl)carbamate (CAS 2228247-72-9) exemplifies the intersection of chemical innovation and practical utility. Its multifaceted applications, from drug development to sustainable chemistry, make it a subject of ongoing interest. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential in advancing scientific and medical breakthroughs.